Cas no 1537583-22-4 (4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1537583-22-4
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• MDL: MFCD21295984
• CID: 4604645
• PubChem ID: 65331292
• Update Time: 2025-11-01

4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 4-methyl-2-(tetrahydro-2-furanyl)-

• MDL： MFCD21295984
• Inchi： 1S/C9H11NO3S/c1-5-7(9(11)12)14-8(10-5)6-3-2-4-13-6/h6H,2-4H2,1H3,(H,11,12)
• InChI Key： QMUSLNJQXVIBGC-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1C1CCCO1

4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid

4-Methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic Acid: A Comprehensive Overview

4-Methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 1537583-22-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core and functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid is composed of a thiazole ring, a methyl group, and an oxolan substituent. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to form strong hydrogen bonds. The oxolan substituent, a five-membered cyclic ether, adds structural complexity and potential for diverse interactions with biological targets.

Recent studies have highlighted the pharmacological properties of 4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid has shown promise as an antimicrobial agent. Research has indicated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell walls and inhibition of essential metabolic pathways. This makes 4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid a potential candidate for the development of new antibiotics to combat drug-resistant strains.

The synthetic route to 4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid has been extensively studied and optimized. One common approach involves the reaction of 2-bromothiazole with an appropriate oxolane derivative in the presence of a strong base. This method provides high yields and excellent purity, making it suitable for large-scale production. The availability of efficient synthetic methods is crucial for the development and commercialization of new pharmaceuticals based on this compound.

The solubility and stability of 4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid are important considerations for its use in drug formulations. Studies have shown that this compound exhibits good solubility in polar solvents such as DMSO and ethanol, which facilitates its use in various pharmaceutical applications. Additionally, it demonstrates high stability under physiological conditions, ensuring consistent therapeutic effects over time.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 4-methyl-2-(oxolan-2-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 1537583-22-4) is a promising compound with diverse biological activities. Its anti-inflammatory and antimicrobial properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in the treatment of various diseases.